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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313 Get Quote

Technical Support Center: BODIPY™ 558/568
C12
This technical support guide provides detailed information, frequently asked questions (FAQs),

and troubleshooting advice for the use of BODIPY™ 558/568 C12, a fluorescent fatty acid

analog used for staining lipid droplets in cellular imaging experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of BODIPY™ 558/568 C12 in common laboratory solvents?

A1: BODIPY™ 558/568 C12 is a lipophilic molecule and is generally soluble in organic

solvents. It is sparingly soluble in aqueous solutions. For optimal results, we recommend using

anhydrous DMSO or ethanol to prepare stock solutions.[1][2] The solubility in various solvents

is summarized in the table below.

Q2: How should I prepare a stock solution of BODIPY™ 558/568 C12?

A2: To prepare a stock solution, dissolve BODIPY™ 558/568 C12 in high-quality, anhydrous

DMSO.[3][4] A common stock solution concentration is 1 mM to 10 mM. For instance, to

prepare a 10 mM stock solution, you can dissolve 1 mg of the powdered dye in 382 µL of

DMSO.[3] For detailed, step-by-step instructions, please refer to the Experimental Protocols

section.
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Q3: How should I store the powdered dye and the stock solution?

A3: The powdered form of BODIPY™ 558/568 C12 should be stored at -20°C, protected from

light. The stock solution in DMSO should also be stored at -20°C or -80°C, aliquoted to avoid

repeated freeze-thaw cycles, and protected from light.[3][5]

Q4: What are the excitation and emission maxima for BODIPY™ 558/568 C12?

A4: The approximate excitation and emission maxima for BODIPY™ 558/568 C12 are 558 nm

and 568 nm, respectively.[3][6][7]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving the Dye

The solvent may not be of high

enough quality (e.g., contains

water).

Use high-quality, anhydrous

DMSO. Sonication may also

aid in dissolution.[8]

The concentration is too high.
Try preparing a more dilute

stock solution (e.g., 1 mM).

Precipitation of the Dye in

Working Solution

The final concentration of

DMSO in the aqueous working

solution is too high.

Ensure the final concentration

of DMSO in your working

solution is low enough to not

cause precipitation. Typically,

this is less than 1%.

The working solution was

stored improperly.

Prepare fresh working solution

for each experiment from the

frozen stock solution.

Weak or No Fluorescence

Signal

The dye concentration is too

low.

Optimize the working

concentration. A typical range

is 1-2 µM, but can be up to 80

µM depending on the cell type

and application.[1][9]

The imaging settings are

incorrect.

Ensure you are using the

correct filter sets for the

excitation and emission

wavelengths of BODIPY™

558/568 C12 (Ex/Em:

~558/568 nm).

The dye has degraded.

Ensure proper storage of the

stock solution (protected from

light, avoid freeze-thaw

cycles). Use a fresh aliquot of

the stock solution.

High Background Staining
The working concentration of

the dye is too high.

Reduce the concentration of

the dye in the working solution.
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Inadequate washing after

staining.

Increase the number and

duration of washes with

phosphate-buffered saline

(PBS) after incubation with the

dye.

Quantitative Data Summary
Table 1: Physical and Chemical Properties of BODIPY™ 558/568 C12

Property Value

Molecular Weight 472.4 g/mol [6]

Excitation Maximum 558 nm[3][6][7]

Emission Maximum 568 nm[3][6][7]

Appearance Oil[6]

Table 2: Recommended Solvents for Stock Solution Preparation

Solvent Recommended Notes

Dimethyl Sulfoxide (DMSO) Yes
Anhydrous DMSO is preferred.

[3][4][6][7][10]

Dimethylformamide (DMF) Yes [6][7]

Ethanol Yes [1]

Water No Sparingly soluble.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of BODIPY™ 558/568 C12 in DMSO

Equilibration: Allow the vial of powdered BODIPY™ 558/568 C12 to warm to room

temperature before opening to prevent moisture condensation.
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Solvent Addition: Add 382 µL of high-quality, anhydrous DMSO to 1 mg of the BODIPY™

558/568 C12 powder.[3]

Dissolution: Vortex the solution thoroughly until all the dye is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped

tubes to protect from light. Store the aliquots at -20°C or -80°C.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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